Cas no 1866880-99-0 (Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate
• CAS No: 1866880-99-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6427702
• PubChem ID: 131199626
• Update Time: 2025-06-11

Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511123
• 1866880-99-0
• ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate
• Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate

• Inchi： 1S/C9H11ClN2O2/c1-3-14-9(13)6-4-7(10)12-8(5-6)11-2/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： MXDVPMTYRUWPST-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(=N1)NC

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate

Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate (CAS No. 1866880-99-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 1866880-99-0), is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its ethyl ester functionality and a chloro-substituted pyridine core, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and structural properties.

The molecular structure of Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate consists of a pyridine ring substituted at the 2-position with a chloro group and at the 6-position with a methylamino group. The presence of these functional groups makes it a valuable building block for the synthesis of more complex molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. The ethyl 4-carboxylate moiety further enhances its utility by providing a site for further derivatization, enabling the construction of diverse pharmacophores.

In recent years, Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate has been extensively studied for its role in the synthesis of novel therapeutic agents. One notable area of research involves its application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for interacting with protein targets, making it an attractive motif for drug design. Furthermore, the chloro and methylamino substituents contribute to the compound's ability to modulate biological pathways by influencing binding affinity and selectivity.

Recent advancements in synthetic methodologies have improved the accessibility and efficiency of producing Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate. For instance, catalytic hydrogenation techniques have been employed to selectively reduce reactive intermediates, leading to higher yields and purer products. These improvements have not only reduced production costs but also enhanced the scalability of processes involving this compound. Additionally, green chemistry principles have been integrated into synthetic routes, minimizing waste and hazardous byproducts, thereby aligning with global sustainability goals.

The pharmaceutical industry has also leveraged computational chemistry tools to optimize the use of Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate in drug development. Molecular modeling studies have identified key structural features that enhance binding to target enzymes and receptors. These insights have guided the design of next-generation compounds with improved pharmacokinetic profiles. For example, modifications to the ethyl ester group have been explored to enhance solubility and metabolic stability, critical factors for drug efficacy and patient compliance.

Another emerging application of Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate is in the field of agrochemicals. Researchers have discovered that derivatives of this compound exhibit potent activity against certain plant pathogens, offering a promising alternative to traditional pesticides. The structural versatility of this intermediate allows for the creation of molecules with tailored biological activities, making it a valuable tool in sustainable agriculture. This dual utility—pharmaceuticals and agrochemicals—underscores the compound's broad industrial relevance.

Quality control and analytical methods are essential for ensuring the consistency and purity of Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate throughout its lifecycle. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed techniques for characterizing this compound. Rigorous testing protocols help meet regulatory standards and ensure that final products meet stringent quality requirements. These measures are critical for maintaining trust among stakeholders and supporting ongoing research initiatives.

The future prospects for Ethyl 2-chloro-6-(methylamino)pyridine-4-carboxylate are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging this compound as a cornerstone in molecular design. As our understanding of biological systems continues to evolve, so too will the applications of this versatile intermediate. Its role in addressing complex diseases and improving agricultural practices highlights its enduring importance in science and industry.